Cas no 1805731-91-2 (1-Bromo-1-(5-chloro-2-(chloromethyl)phenyl)propan-2-one)

• Product Name: 1-Bromo-1-(5-chloro-2-(chloromethyl)phenyl)propan-2-one
• CAS No: 1805731-91-2
• MF: C₁₀H₉BrCl₂O
• MW: 295.987860441208
• CID: 4975606
• Update Time: 2025-10-30

1-Bromo-1-(5-chloro-2-(chloromethyl)phenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-1-(5-chloro-2-(chloromethyl)phenyl)propan-2-one

• Inchi： 1S/C10H9BrCl2O/c1-6(14)10(11)9-4-8(13)3-2-7(9)5-12/h2-4,10H,5H2,1H3
• InChI Key： LITNCOGNQXSVBL-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C=C(C=CC=1CCl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 210
• XLogP3: 3.5
• Topological Polar Surface Area: 17.1

Additional information on 1-Bromo-1-(5-chloro-2-(chloromethyl)phenyl)propan-2-one

1-Bromo-1-(5-chloro-2-(chloromethyl)phenyl)propan-2-one (CAS No. 1805731-91-2): An Overview of Its Structure, Properties, and Applications

1-Bromo-1-(5-chloro-2-(chloromethyl)phenyl)propan-2-one (CAS No. 1805731-91-2) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by its bromine, chlorine, and methyl functionalities, which contribute to its reactivity and versatility.

The molecular formula of 1-Bromo-1-(5-chloro-2-(chloromethyl)phenyl)propan-2-one is C₁₀H₉BrCl₂O, and its molecular weight is approximately 276.03 g/mol. The compound is a colorless to pale yellow liquid at room temperature and exhibits a high boiling point, making it suitable for use in reactions that require elevated temperatures without significant decomposition.

Structure and Reactivity: The structure of 1-Bromo-1-(5-chloro-2-(chloromethyl)phenyl)propan-2-one is particularly noteworthy due to the presence of multiple reactive functional groups. The bromine atom at the α-position of the ketone group makes it an excellent electrophilic substrate for nucleophilic substitution reactions. Additionally, the chloromethyl group on the phenyl ring provides further opportunities for functionalization through substitution or elimination reactions.

The ketone functionality in 1-Bromo-1-(5-chloro-2-(chloromethyl)phenyl)propan-2-one can participate in a variety of reactions, including condensation, reduction, and addition reactions. These properties make it a valuable intermediate in the synthesis of more complex molecules, such as pharmaceuticals and fine chemicals.

Synthesis: The synthesis of 1-Bromo-1-(5-chloro-2-(chloromethyl)phenyl)propan-2-one typically involves several steps. One common approach starts with the reaction of 5-chloro-2-chloromethylbenzaldehyde with acetone in the presence of a base to form the corresponding α-bromoketone. This intermediate can then be brominated at the α-position to yield the final product. The reaction conditions are carefully controlled to ensure high yields and purity.

Solubility and Stability: 1-Bromo-1-(5-chloro-2-(chloromethyl)phenyl)propan-2-one is moderately soluble in organic solvents such as dichloromethane, ethyl acetate, and dimethyl sulfoxide (DMSO). It is less soluble in water, which can be advantageous for certain applications where controlled solubility is required. The compound is stable under normal laboratory conditions but should be stored away from strong bases and reducing agents to prevent unwanted side reactions.

Analytical Methods: The characterization of 1-Bromo-1-(5-chloro-2-(chloromethyl)phenyl)propan-2-one can be achieved using various analytical techniques. High-performance liquid chromatography (HPLC), gas chromatography (GC), and nuclear magnetic resonance (NMR) spectroscopy are commonly employed to determine its purity and structural integrity. Mass spectrometry (MS) can also be used to confirm its molecular weight and identify any impurities.

Potential Applications: One of the most promising applications of 1-Bromo-1-(5-chloro-2-(chloromethyl)phenyl)propan-2-one is in the pharmaceutical industry. Its unique structure makes it an attractive candidate for the development of new drugs with specific biological activities. Recent studies have explored its potential as an intermediate in the synthesis of anticancer agents, antiviral compounds, and other therapeutic molecules.

In materials science, 1-Bromo-1-(5-chloro-2-(chloromethyl)phenyl)propan-2-one has shown promise as a building block for the synthesis of functional polymers and coatings. Its reactivity allows for the creation of materials with tailored properties, such as enhanced mechanical strength or improved thermal stability.

Safety Considerations: While 1-Bromo-1-(5-chloro-2-(chloromethyl)phenyl)propan-2-one is not classified as a hazardous material under current regulations, it is important to handle it with care due to its reactivity. Appropriate personal protective equipment (PPE), such as gloves and safety goggles, should be used when working with this compound. Additionally, it should be stored in a well-ventilated area away from incompatible substances.

Literature Review: Recent research has shed light on the diverse applications of 1-Bromo-1-(5-chloro-2-(chloromethyl)phenyl)propan-2-one. A study published in the Journal of Medicinal Chemistry highlighted its potential as an intermediate in the synthesis of novel anticancer drugs. Another study in Polymer Chemistry explored its use in the development of high-performance polymers with enhanced mechanical properties.

In conclusion, 1-Bromo-1-(5-chloro-2-(chloromethyl)phenyl)propan-2-one (CAS No. 1805731-91-2) is a versatile compound with a wide range of potential applications in pharmaceuticals and materials science. Its unique chemical structure and reactivity make it an attractive candidate for further research and development. As new studies continue to uncover its properties and applications, this compound is likely to play an increasingly important role in various scientific fields.